Cas no 64794-71-4 (Acetic acid, (methylamino)thioxo-)

• Product Name: Acetic acid, (methylamino)thioxo-
• CAS No: 64794-71-4
• MF: C₃H₅NO₂S
• MW: 119.142299413681
• CID: 4101549
• Update Time: 2025-07-08

Acetic acid, (methylamino)thioxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (methylamino)thioxo-
• Acetic acid, 2-(methylamino)-2-thioxo-

• Inchi： 1S/C3H5NO2S/c1-4-2(7)3(5)6/h1H3,(H,4,7)(H,5,6)
• InChI Key： MOGPDYJCGOZEFE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC)=S

Additional information on Acetic acid, (methylamino)thioxo-

Acetic Acid, (Methylamino)Thioxo - CAS No. 64794-71-4

Acetic acid, (methylamino)thioxo, also known by its CAS number 64794-71-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thioxo group attached to a methylamino substituent on the acetic acid backbone. The (methylamino)thioxo group imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Acetic acid, (methylamino)thioxo involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate reaction rates and reduce energy consumption. These advancements have not only improved the production efficiency but also opened new avenues for large-scale manufacturing.

One of the most promising applications of Acetic acid, (methylamino)thioxo lies in its use as an intermediate in pharmaceutical synthesis. The compound's ability to form stable complexes with metal ions has been leveraged in the development of novel drug delivery systems. For example, recent research has demonstrated its potential as a ligand in metallo-drug design, where it can enhance the bioavailability and efficacy of certain therapeutic agents.

In addition to its pharmaceutical applications, Acetic acid, (methylamino)thioxo has also found utility in the field of catalysis. Its thiol group exhibits strong coordinating abilities, making it an effective ligand for transition metal catalysts. Studies have shown that this compound can significantly improve the catalytic performance in reactions such as alkene hydrogenation and C-C bond formation. This has led to its adoption in industrial processes aimed at producing high-value chemicals.

The environmental impact of Acetic acid, (methylamino)thioxo has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial use. Findings indicate that under controlled conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint.

Looking ahead, the demand for Acetic acid, (methylamino)thioxo is expected to grow as new applications continue to emerge. Its versatility as a chemical building block positions it as a key component in diverse industries ranging from pharmaceuticals to materials science. Ongoing research is focused on expanding its functionalization possibilities and exploring novel synthetic routes to further enhance its utility.

In conclusion, Acetic acid, (methylamino)thioxo with CAS No. 64794-71-4 is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting area of study for researchers and industry professionals alike.